Cas no 1235075-15-6 (2-(4-cyclopropanesulfonamidophenyl)-N-(2,2,2-trifluoroethyl)acetamide)

• Product Name: 2-(4-cyclopropanesulfonamidophenyl)-N-(2,2,2-trifluoroethyl)acetamide
• CAS No: 1235075-15-6
• MF: C₁₃H₁₅F₃N₂O₃S
• MW: 336.330012559891
• CID: 5765488
• PubChem ID: 49669400
• Update Time: 2025-06-08

2-(4-cyclopropanesulfonamidophenyl)-N-(2,2,2-trifluoroethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• F5190-1771
• 1235075-15-6
• 2-(4-(cyclopropanesulfonamido)phenyl)-N-(2,2,2-trifluoroethyl)acetamide
• AKOS024500676
• VU0637549-1
• 2-(4-cyclopropanesulfonamidophenyl)-N-(2,2,2-trifluoroethyl)acetamide
• 2-[4-(cyclopropylsulfonylamino)phenyl]-N-(2,2,2-trifluoroethyl)acetamide

• Inchi： 1S/C13H15F3N2O3S/c14-13(15,16)8-17-12(19)7-9-1-3-10(4-2-9)18-22(20,21)11-5-6-11/h1-4,11,18H,5-8H2,(H,17,19)
• InChI Key： QBDXFUHYPPRKGT-UHFFFAOYSA-N
• SMILES： S(C1CC1)(NC1C=CC(CC(NCC(F)(F)F)=O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 336.07554800g/mol
• Monoisotopic Mass: 336.07554800g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 2-(4-cyclopropanesulfonamidophenyl)-N-(2,2,2-trifluoroethyl)acetamide

Comprehensive Overview of 2-(4-cyclopropanesulfonamidophenyl)-N-(2,2,2-trifluoroethyl)acetamide (CAS 1235075-15-6)

2-(4-cyclopropanesulfonamidophenyl)-N-(2,2,2-trifluoroethyl)acetamide (CAS 1235075-15-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of a cyclopropanesulfonamide moiety and a trifluoroethyl group, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in modulating enzyme activity and targeting specific biological pathways.

The structural complexity of 2-(4-cyclopropanesulfonamidophenyl)-N-(2,2,2-trifluoroethyl)acetamide allows it to interact with various protein targets, which is why it is often explored in the context of kinase inhibitors and G-protein-coupled receptors (GPCRs). Given the rising demand for precision medicine, this compound is being studied for its potential role in treating conditions such as inflammatory diseases and metabolic disorders. Its sulfonamide group is known to enhance binding affinity, while the trifluoroethyl segment contributes to improved metabolic stability.

In recent years, the scientific community has shown increased interest in CAS 1235075-15-6 due to its relevance in fragment-based drug design (FBDD). This approach leverages small molecular fragments to build potent inhibitors, and the structural features of this compound make it an excellent candidate for such applications. Additionally, its physicochemical properties, such as solubility and lipophilicity, are frequently analyzed to optimize its pharmacokinetic profile.

Another area where 2-(4-cyclopropanesulfonamidophenyl)-N-(2,2,2-trifluoroethyl)acetamide is gaining traction is in computational chemistry. With advancements in AI-driven molecular modeling, researchers are using in silico techniques to predict its binding modes and interactions with biological targets. This aligns with the growing trend of integrating machine learning in drug discovery to accelerate the identification of lead compounds.

From a synthetic chemistry perspective, the preparation of CAS 1235075-15-6 involves multi-step organic reactions, including sulfonylation and amide coupling. These processes are critical for ensuring high purity and yield, which are essential for subsequent biological testing. The compound’s stability under various conditions is also a key consideration for its storage and handling in laboratory settings.

Given the increasing focus on sustainable chemistry, efforts are being made to develop greener synthetic routes for 2-(4-cyclopropanesulfonamidophenyl)-N-(2,2,2-trifluoroethyl)acetamide. This includes minimizing hazardous reagents and optimizing reaction conditions to reduce environmental impact. Such initiatives resonate with the broader push toward green pharmaceuticals and eco-friendly research practices.

In conclusion, 2-(4-cyclopropanesulfonamidophenyl)-N-(2,2,2-trifluoroethyl)acetamide (CAS 1235075-15-6) represents a promising scaffold in medicinal chemistry. Its versatile structure, combined with its potential therapeutic applications, makes it a valuable subject for ongoing and future research. As the field continues to evolve, this compound is likely to play a pivotal role in the development of next-generation therapeutics.